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Compound of Interest

Compound Name: 1-Propanol-13C3

Cat. No.: B1429346 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 1-Propanol-13C3, a stable isotope-labeled compound crucial for a variety of

research applications. This document details experimental protocols for its synthesis and

analysis, and illustrates its utility in metabolic research through detailed diagrams.

Core Physical and Chemical Properties
1-Propanol-13C3 is the isotopically labeled form of 1-propanol where all three carbon atoms

are the 13C isotope. This labeling results in a mass shift of +3 compared to the unlabeled

compound, making it an invaluable tracer in mass spectrometry-based studies.[1][2]

Physical Properties of 1-Propanol-13C3
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Property Value Source

Molecular Formula ¹³C₃H₈O [2]

Molecular Weight 63.07 g/mol [1][2][3]

Appearance Clear, colorless liquid [4]

Odor
Sharp, musty, like rubbing

alcohol
[4]

Boiling Point 97 °C (lit.) [2][5]

Melting Point -127 °C (lit.) [2][5]

Density 0.843 g/mL at 25 °C [2]

Flash Point 15 °C (closed cup) [2]

Chemical and Spectroscopic Properties of 1-Propanol-
13C3

Property Value Source

CAS Number 1173020-91-1 [1][2]

Isotopic Purity ≥99 atom % ¹³C [2]

Chemical Purity ≥98% [3]

InChI Key
BDERNNFJNOPAEC-

VMIGTVKRSA-N
[1][2]

SMILES String [13CH3][13CH2][13CH2]O [2]

Mass Shift M+3 [2]

Key Chemical Reactions
1-Propanol-13C3 undergoes the typical reactions of a primary alcohol. These reactions are

fundamental to its application in chemical synthesis and as a metabolic tracer.
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Oxidation: Oxidation of 1-Propanol-13C3 can yield either [13C3]propionaldehyde or

[13C3]propionic acid, depending on the oxidizing agent and reaction conditions.

Esterification: Reaction with a carboxylic acid (e.g., acetic acid) in the presence of an acid

catalyst results in the formation of the corresponding [13C3]propyl ester.

Dehydration: Acid-catalyzed dehydration of 1-Propanol-13C3 produces [13C3]propene.

Combustion: Complete combustion of 1-Propanol-13C3 yields ¹³CO₂ and H₂O.

Experimental Protocols
Synthesis of 1-Propanol-13C3 via Catalytic
Hydrogenation of [13C3]Propionaldehyde
This protocol is adapted from industrial processes for the synthesis of 1-propanol.

Materials:

[13C3]Propionaldehyde

Nickel-based catalyst (e.g., highly dispersed nickel on a support)

Hydrogen gas (high purity)

Anhydrous solvent (e.g., ethanol or isopropanol)

High-pressure reactor (autoclave)

Procedure:

Catalyst Activation: The nickel-based catalyst is reduced in the reactor under a stream of

hydrogen gas at an elevated temperature, as specified by the manufacturer.

Reaction Setup: The activated catalyst is suspended in the anhydrous solvent within the

high-pressure reactor. The system is then sealed and purged with nitrogen, followed by

hydrogen.
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Hydrogenation: A solution of [13C3]propionaldehyde in the same solvent is introduced into

the reactor. The reactor is pressurized with hydrogen to a designated pressure (e.g., 0.5

MPa) and heated to the reaction temperature (e.g., 383 K).[1] The reaction mixture is stirred

vigorously to ensure efficient contact between the reactants and the catalyst.

Reaction Monitoring: The progress of the reaction can be monitored by taking aliquots (if the

reactor allows) and analyzing them by Gas Chromatography (GC) to observe the

disappearance of the starting material and the appearance of the product.

Work-up: Upon completion, the reactor is cooled to room temperature and the excess

hydrogen is carefully vented. The catalyst is removed by filtration.

Purification: The resulting solution containing 1-Propanol-13C3 is purified by fractional

distillation to remove the solvent and any byproducts. The purity of the final product should

be assessed by GC and its identity confirmed by mass spectrometry and NMR spectroscopy.

Purification of 1-Propanol-13C3
For applications requiring highly pure and anhydrous 1-Propanol-13C3, further purification

steps may be necessary.

Materials:

Synthesized 1-Propanol-13C3

Drying agent (e.g., anhydrous magnesium sulfate, molecular sieves)

Fractional distillation apparatus

Procedure:

Drying: The crude 1-Propanol-13C3 is treated with a suitable drying agent to remove

residual water. For instance, it can be refluxed over calcium oxide (CaO) for several hours

followed by distillation.

Fractional Distillation: The dried 1-Propanol-13C3 is then subjected to careful fractional

distillation. The fraction boiling at approximately 97 °C is collected.
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Storage: The purified 1-Propanol-13C3 should be stored under an inert atmosphere (e.g.,

argon or nitrogen) to prevent moisture absorption.

13C NMR Spectroscopy of 1-Propanol-13C3
Objective: To confirm the isotopic labeling pattern and assess the chemical environment of the

carbon atoms.

Instrumentation and Parameters:

Spectrometer: A high-field NMR spectrometer.

Solvent: A deuterated solvent such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d6 (DMSO-

d6).

Technique: A standard one-dimensional 13C NMR experiment with proton decoupling is

typically performed. Given the high 13C enrichment, signal-to-noise will be excellent,

allowing for rapid data acquisition.

Acquisition Parameters:

Pulse Program: A standard single-pulse experiment (e.g., 'zgpg30' on Bruker instruments).

Decoupling: Broadband proton decoupling (e.g., 'garp' or 'waltz16').

Relaxation Delay (d1): A sufficient delay (e.g., 2-5 seconds) should be used to allow for full

relaxation of the 13C nuclei, although for qualitative analysis, a shorter delay may be

acceptable.

Number of Scans (ns): Due to the high isotopic enrichment, a small number of scans will

be sufficient.

Expected Spectrum: The 13C NMR spectrum of 1-Propanol-13C3 will show three distinct

signals, corresponding to the three non-equivalent carbon atoms. Due to the high 13C

concentration, 13C-13C coupling will be observable, leading to splitting of the signals. This is in

contrast to a 13C NMR spectrum of unlabeled 1-propanol where such coupling is statistically

insignificant.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1429346?utm_src=pdf-body
https://www.benchchem.com/product/b1429346?utm_src=pdf-body
https://www.benchchem.com/product/b1429346?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1429346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mandatory Visualizations
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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